Cas no 2228591-55-5 (methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate)

• Product Name: methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate
• CAS No: 2228591-55-5
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6198142
• PubChem ID: 165966515
• Update Time: 2025-07-02

methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate
• 2228591-55-5
• EN300-1763422

• Inchi： 1S/C12H17NO4/c1-16-11-4-3-8(12(15)17-2)5-9(11)6-10(14)7-13/h3-5,10,14H,6-7,13H2,1-2H3
• InChI Key： GIHZGTWHFFJJOF-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate

Recent Advances in the Study of Methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate (CAS: 2228591-55-5)

The compound methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate (CAS: 2228591-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an amino-hydroxypropyl side chain and a methoxybenzoate core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic pathways to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. These efforts have facilitated the production of derivatives with enhanced biological activity, particularly in targeting specific enzymes or receptors involved in disease pathways.

In pharmacological studies, methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate has demonstrated notable activity in modulating inflammatory responses. Preclinical trials have revealed its ability to inhibit key pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy in oncology, with preliminary data indicating anti-proliferative effects in certain cancer cell lines.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for understanding its bioavailability and potential side effects, which are essential for advancing it to clinical trials. Recent findings suggest that the compound exhibits favorable metabolic stability, though further optimization may be required to enhance its therapeutic index.

In conclusion, methyl 3-(3-amino-2-hydroxypropyl)-4-methoxybenzoate (CAS: 2228591-55-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its multifaceted applications, from synthetic intermediate to therapeutic agent, underscore its potential in addressing unmet medical needs. Continued research and development efforts are expected to elucidate its full therapeutic potential and pave the way for its integration into clinical practice.